Cas no 1806056-95-0 (4-Bromo-2-bromomethyl-5-fluoropyridine)

• Product Name: 4-Bromo-2-bromomethyl-5-fluoropyridine
• CAS No: 1806056-95-0
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• CID: 4899992
• Update Time: 2025-06-22

4-Bromo-2-bromomethyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• BrC1=CC(=NC=C1F)CBr
• 4-Bromo-2-bromomethyl-5-fluoropyridine

• Inchi： 1S/C6H4Br2FN/c7-2-4-1-5(8)6(9)3-10-4/h1,3H,2H2
• InChI Key： VLFBAZIZOWLCRS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CN=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-2-bromomethyl-5-fluoropyridine

4-Bromo-2-bromomethyl-5-fluoropyridine: A Comprehensive Overview

The compound 4-Bromo-2-bromomethyl-5-fluoropyridine, identified by the CAS number 1806056-95-0, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound is characterized by its pyridine ring structure, which serves as the foundation for its unique chemical properties. The presence of bromine and fluorine substituents at specific positions on the ring imparts distinct electronic and steric effects, making it a valuable compound in synthetic chemistry and materials science.

Recent studies have highlighted the potential of 4-Bromo-2-bromomethyl-5-fluoropyridine in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's ability to undergo various nucleophilic aromatic substitutions and cross-coupling reactions has made it an essential intermediate in organic synthesis.

In terms of synthesis, 4-Bromo-2-bromomethyl-5-fluoropyridine is typically prepared through a multi-step process involving halogenation and substitution reactions. The precise control of reaction conditions, such as temperature and solvent selection, is critical to achieving high yields and purity. Advanced techniques like microwave-assisted synthesis have been employed to optimize the production process, ensuring scalability for industrial applications.

The structural versatility of 4-Bromo-2-bromomethyl-5-fluoropyridine has also been leveraged in materials science. For instance, it has been used as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable pore sizes, which are valuable in gas storage, catalysis, and sensing applications.

Moreover, recent advancements in computational chemistry have enabled detailed studies of the electronic properties of 4-Bromo-2-bromomethyl-5-fluoropyridine. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These findings have been instrumental in guiding experimental efforts to design more efficient synthetic pathways and functional materials.

In conclusion, 4-Bromo-2-bromomethyl-5-fluoropyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methods and computational tools, continues to drive innovation in both academic research and industrial settings. As new research emerges, this compound is expected to play an increasingly important role in advancing chemical science and technology.